Cas no 1339667-29-6 (3-(3-Amino-4-methyl-1h-pyrazol-1-yl)-1-methylpyrrolidin-2-one)

• Product Name: 3-(3-Amino-4-methyl-1h-pyrazol-1-yl)-1-methylpyrrolidin-2-one
• CAS No: 1339667-29-6
• MF: C₉H₁₄N₄O
• MW: 194.233661174774
• CID: 5699321
• PubChem ID: 64266246
• Update Time: 2025-06-28

3-(3-Amino-4-methyl-1h-pyrazol-1-yl)-1-methylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• AKOS013587548
• CS-0349006
• EN300-1107430
• 1339667-29-6
• 3-(3-amino-4-methyl-1H-pyrazol-1-yl)-1-methylpyrrolidin-2-one
• 2-Pyrrolidinone, 3-(3-amino-4-methyl-1H-pyrazol-1-yl)-1-methyl-
• 3-(3-Amino-4-methyl-1h-pyrazol-1-yl)-1-methylpyrrolidin-2-one

• Inchi： 1S/C9H14N4O/c1-6-5-13(11-8(6)10)7-3-4-12(2)9(7)14/h5,7H,3-4H2,1-2H3,(H2,10,11)
• InChI Key： AICGICKDEUOVCY-UHFFFAOYSA-N
• SMILES： O=C1C(CCN1C)N1C=C(C)C(N)=N1

Computed Properties

• Exact Mass: 194.11676108g/mol
• Monoisotopic Mass: 194.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 64.2Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 437.8±45.0 °C(Predicted)
• pka: 4.30±0.19(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 3-(3-Amino-4-methyl-1h-pyrazol-1-yl)-1-methylpyrrolidin-2-one

Comprehensive Overview of 3-(3-Amino-4-methyl-1H-pyrazol-1-yl)-1-methylpyrrolidin-2-one (CAS No. 1339667-29-6)

3-(3-Amino-4-methyl-1H-pyrazol-1-yl)-1-methylpyrrolidin-2-one (CAS No. 1339667-29-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique pyrazole-pyrrolidinone hybrid structure, making it a valuable scaffold for drug discovery and material science applications. Its amino-methylpyrazole moiety and N-methylpyrrolidinone backbone contribute to its versatile reactivity and potential bioactivity.

In recent years, researchers have focused on heterocyclic compounds like this due to their prevalence in FDA-approved drugs. The 3-amino-4-methylpyrazole unit is particularly interesting as it mimics natural pharmacophores found in kinase inhibitors and anti-inflammatory agents. Meanwhile, the 1-methylpyrrolidin-2-one fragment enhances solubility and bioavailability – two critical factors in modern drug design. This dual functionality positions CAS No. 1339667-29-6 as a promising candidate for structure-activity relationship (SAR) studies.

The synthesis of 3-(3-Amino-4-methyl-1H-pyrazol-1-yl)-1-methylpyrrolidin-2-one typically involves multi-step organic transformations. Key reactions often include cyclocondensation to form the pyrazole ring, followed by N-alkylation to introduce the pyrrolidinone moiety. Advanced purification techniques such as preparative HPLC or recrystallization ensure high purity (>98%) for research applications. Analytical characterization via NMR spectroscopy, mass spectrometry, and elemental analysis confirms the molecular structure.

Current research trends highlight this compound's potential in addressing drug-resistant pathogens and chronic inflammatory conditions. Its structural features show similarity to known JAK/STAT pathway modulators, sparking interest in autoimmune disease research. Additionally, the hydrogen-bond donor/acceptor pattern in this molecule makes it relevant for computational chemistry studies predicting protein-ligand interactions.

From a commercial perspective, 1339667-29-6 serves as a building block for more complex molecules. Pharmaceutical companies increasingly seek such privileged structures to accelerate lead optimization. The compound's stability under physiological conditions and moderate logP value (predicted 1.2-1.8) suggest favorable ADME properties, though comprehensive in vitro testing is ongoing.

Environmental and safety assessments indicate that proper handling with PPE (personal protective equipment) is sufficient for laboratory use. The compound shows good stability at room temperature when stored in amber glass containers under inert atmosphere. These practical considerations, combined with its synthetic accessibility, contribute to its growing popularity in medicinal chemistry workflows.

Future directions for 3-(3-Amino-4-methyl-1H-pyrazol-1-yl)-1-methylpyrrolidin-2-one research may explore its structure-based optimization for specific biological targets. The rise of AI-assisted drug discovery platforms could leverage this scaffold's features for virtual screening campaigns. Furthermore, its potential in covalent inhibitor design warrants investigation given the reactive amino group's positioning.

For researchers sourcing this compound, verification of CAS registry number 1339667-29-6 through authoritative databases is crucial to ensure authenticity. Reputable suppliers typically provide certificates of analysis including HPLC chromatograms and spectroscopic data. The global market for such specialized intermediates continues to expand, driven by demand for novel chemical entities in therapeutic development.

In conclusion, 3-(3-Amino-4-methyl-1H-pyrazol-1-yl)-1-methylpyrrolidin-2-one represents an important chemical tool bridging synthetic chemistry and biological research. Its balanced properties make it particularly valuable for hit-to-lead programs, while its structural complexity challenges synthetic chemists to develop more efficient preparation methods. As the scientific community increasingly values scaffold diversity, compounds like CAS No. 1339667-29-6 will remain at the forefront of small molecule innovation.